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Compound of Interest

Compound Name:

(S)-3-((tert-

butoxycarbonyl)amino)-5-

phenylpentanoic acid

CAS No.: 218608-84-5

Cat. No.: B3034753

Get Quote

Sacubitril, a neprilysin inhibitor, is a critical component of the blockbuster drug Entresto, used in

the management of heart failure. The stereospecific synthesis of sacubitril, which possesses

two chiral centers ((2R,4S)), is a significant challenge in pharmaceutical manufacturing. The

efficiency, cost-effectiveness, and environmental impact of the synthesis are largely dictated by

the choice of the starting chiral intermediate and the subsequent synthetic route. This guide

provides an in-depth comparison of various approaches to sacubitril synthesis, focusing on the

use of different chiral building blocks, and offers supporting experimental insights to aid

researchers and drug development professionals in selecting the optimal strategy.

The Industrial Benchmark: Synthesis from (S)-
Epichlorohydrin
The route commencing from the readily available and relatively inexpensive chiral building

block, (S)-epichlorohydrin, represents a well-established and industrially practiced method for
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sacubitril synthesis. This pathway is characterized by a convergent approach where the two

key fragments of the sacubitril molecule are synthesized separately and then coupled.

Rationale for the (S)-Epichlorohydrin Approach
The selection of (S)-epichlorohydrin as the chiral starting material is strategic. Its three-

membered epoxide ring is highly reactive and allows for regioselective opening, providing a

handle to introduce the necessary functionalities with a predefined stereochemistry at one of

the chiral centers. This approach offers a robust and scalable platform for the large-scale

production of sacubitril.

Synthetic Workflow
The synthesis begins with the cuprate-mediated addition of a biaryl bromide to (S)-

epichlorohydrin, which, after acidic workup, yields a chloropropanol intermediate with high

enantiomeric excess.[1] The subsequent steps involve the introduction of the amino group via a

Mitsunobu reaction, followed by a series of transformations including oxidation, a Wittig

reaction, and stereoselective hydrogenation to establish the second chiral center.[1]
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Caption: Synthetic route to sacubitril starting from (S)-epichlorohydrin.

Experimental Protocol: Key Steps
Step 1: Synthesis of the Chloropropanol Intermediate To a solution of the biaryl cuprate reagent

in an appropriate solvent, (S)-epichlorohydrin is added at a controlled temperature. The

reaction is monitored until completion and then quenched with an acidic aqueous solution. After

extraction and solvent removal, the chloropropanol intermediate is obtained.[1]

Step 2: Introduction of the Amino Group and Protection The chloropropanol intermediate is

subjected to a Mitsunobu reaction with succinimide, followed by hydrolysis to yield the

corresponding amino alcohol. This intermediate is then protected with a tert-butoxycarbonyl

(Boc) group to give the N-Boc amino alcohol.[1]
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Step 3: Stereoselective Hydrogenation A crucial step in this synthesis is the stereoselective

hydrogenation of the α,β-unsaturated ester intermediate. This is typically achieved using a

chiral ruthenium catalyst, such as [Ru(p-cymene)I2]2 with a Mandyphos ligand, under hydrogen

pressure to yield the desired diastereomer with high selectivity.[1]

Chiral Pool Approach: Synthesis from (S)-
Pyroglutamic Acid
Another well-explored strategy for sacubitril synthesis utilizes (S)-pyroglutamic acid, a

derivative of the naturally occurring amino acid, glutamic acid. This "chiral pool" approach

leverages the inherent chirality of the starting material to construct the target molecule.

Rationale for the (S)-Pyroglutamic Acid Approach
(S)-Pyroglutamic acid provides a rigid bicyclic lactam structure that allows for stereocontrolled

functionalization. The existing chiral center serves as a template for the introduction of the

second stereocenter, making it an attractive starting point for asymmetric synthesis.

Synthetic Workflow
The synthesis typically begins with the modification of the pyroglutamic acid ring, followed by a

key Cu(I)-mediated cross-coupling reaction to introduce the biphenyl moiety.[2] Subsequent

steps involve ring-opening, functional group manipulations, and the introduction of the second

chiral center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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